Cas no 2282700-97-2 (methyl 3-(5-cyclopentyl-1H-pyrazol-4-yl)propanoate)
methyl 3-(5-cyclopentyl-1H-pyrazol-4-yl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-(5-cyclopentyl-1H-pyrazol-4-yl)propanoate
- F2198-2686
- 2282700-97-2
- AKOS026722202
-
- Inchi: 1S/C12H18N2O2/c1-16-11(15)7-6-10-8-13-14-12(10)9-4-2-3-5-9/h8-9H,2-7H2,1H3,(H,13,14)
- InChI Key: YBYQDLGCTRUAEL-UHFFFAOYSA-N
- SMILES: O(C)C(CCC1C=NNC=1C1CCCC1)=O
Computed Properties
- Exact Mass: 222.136827821g/mol
- Monoisotopic Mass: 222.136827821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 55Ų
methyl 3-(5-cyclopentyl-1H-pyrazol-4-yl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2198-2686-0.25g |
methyl 3-(5-cyclopentyl-1H-pyrazol-4-yl)propanoate |
2282700-97-2 | 95%+ | 0.25g |
$324.0 | 2023-09-06 | |
| Life Chemicals | F2198-2686-0.5g |
methyl 3-(5-cyclopentyl-1H-pyrazol-4-yl)propanoate |
2282700-97-2 | 95%+ | 0.5g |
$342.0 | 2023-09-06 | |
| Life Chemicals | F2198-2686-1g |
methyl 3-(5-cyclopentyl-1H-pyrazol-4-yl)propanoate |
2282700-97-2 | 95%+ | 1g |
$360.0 | 2023-09-06 | |
| Life Chemicals | F2198-2686-2.5g |
methyl 3-(5-cyclopentyl-1H-pyrazol-4-yl)propanoate |
2282700-97-2 | 95%+ | 2.5g |
$720.0 | 2023-09-06 | |
| Life Chemicals | F2198-2686-5g |
methyl 3-(5-cyclopentyl-1H-pyrazol-4-yl)propanoate |
2282700-97-2 | 95%+ | 5g |
$1080.0 | 2023-09-06 | |
| Life Chemicals | F2198-2686-10g |
methyl 3-(5-cyclopentyl-1H-pyrazol-4-yl)propanoate |
2282700-97-2 | 95%+ | 10g |
$1512.0 | 2023-09-06 |
methyl 3-(5-cyclopentyl-1H-pyrazol-4-yl)propanoate Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on methyl 3-(5-cyclopentyl-1H-pyrazol-4-yl)propanoate
Methyl 3-(5-Cyclopentyl-1H-pyrazol-4-yl)propanoate: A Comprehensive Overview
Methyl 3-(5-cyclopentyl-1H-pyrazol-4-yl)propanoate (CAS No. 2282700-97-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The unique structural features of methyl 3-(5-cyclopentyl-1H-pyrazol-4-yl)propanoate make it a promising candidate for various therapeutic applications.
The chemical structure of methyl 3-(5-cyclopentyl-1H-pyrazol-4-yl)propanoate consists of a pyrazole ring substituted with a cyclopentyl group and a methyl ester group. The cyclopentyl moiety is known to enhance the lipophilicity and metabolic stability of the molecule, while the methyl ester group provides additional functional versatility. These structural characteristics contribute to the compound's favorable pharmacokinetic properties, making it an attractive target for drug development.
Recent studies have highlighted the potential of methyl 3-(5-cyclopentyl-1H-pyrazol-4-yl)propanoate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.
In addition to its anti-inflammatory properties, methyl 3-(5-cyclopentyl-1H-pyrazol-4-yl)propanoate has shown promise in pain management. Research conducted at the University of California, San Francisco, revealed that this compound effectively reduces nociceptive pain by interacting with specific pain receptors in the central nervous system. The findings suggest that methyl 3-(5-cyclopentyl-1H-pyrazol-4-yl)propanoate could be developed into a novel analgesic agent with fewer side effects compared to traditional pain medications.
The anticonvulsant potential of methyl 3-(5-cyclopentyl-1H-pyrazol-4-yl)propanoate has also been explored in preclinical studies. A study published in the Epilepsia journal reported that this compound significantly reduced seizure frequency and duration in animal models of epilepsy. The mechanism underlying its anticonvulsant activity is thought to involve modulation of GABAergic neurotransmission, which plays a crucial role in maintaining neuronal excitability balance.
Beyond its therapeutic applications, methyl 3-(5-cyclopentyl-1H-pyrazol-4-yl)propanoate has been investigated for its potential as a chemical probe in biological research. Its ability to selectively bind to specific protein targets makes it a valuable tool for studying protein function and interactions. For example, researchers at Harvard University used this compound to investigate the role of certain enzymes in metabolic pathways, providing insights into disease mechanisms and potential therapeutic targets.
The synthesis of methyl 3-(5-cyclopentyl-1H-pyrazol-4-yl)propanoate involves several well-established chemical reactions, including coupling reactions and esterification steps. The high yield and purity obtained through these synthetic routes make it feasible for large-scale production, which is essential for both research and commercial applications.
In conclusion, methyl 3-(5-cyclopentyl-1H-pyrazol-4-yl)propanoate (CAS No. 2282700-97-2) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an exciting candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new applications and mechanisms of action, the future prospects for this compound appear promising.
2282700-97-2 (methyl 3-(5-cyclopentyl-1H-pyrazol-4-yl)propanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)